Cas no 779261-94-8 (2-Cyclopropyl-acetamidine)

• Product Name: 2-Cyclopropyl-acetamidine
• CAS No: 779261-94-8
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 553224
• PubChem ID: 23104046
• Update Time: 2025-06-09

2-Cyclopropyl-acetamidine Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanimidamide
• 2-Cyclopropylethanimidamide
• 2-Cyclopropyl-Acetamidine
• 779261-94-8
• DTXSID40630587
• Cyclopropylethanimidamide
• EN300-1849407
• QDKGGUVUUBZSOR-UHFFFAOYSA-N
• 2-cyclopropylethanamidine
• 2-cyclopropylacetimidamide
• CS-0306076
• 2-Cyclopropyl-acetamidine

• MDL： MFCD03844435
• Inchi： 1S/C5H10N2/c6-5(7)3-4-1-2-4/h4H,1-3H2,(H3,6,7)
• InChI Key： QDKGGUVUUBZSOR-UHFFFAOYSA-N
• SMILES： NC(CC1CC1)=N

Computed Properties

• Exact Mass: 98.0845
• Monoisotopic Mass: 98.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 2-Cyclopropyl-acetamidine

Compound CAS No.779261-94-8: 2-Cyclopropyl-acetamidine

Compound CAS No.779261-94-8, also known as 2-Cyclopropyl-acetamidine, is a unique organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its distinctive structural features and promising applications in drug discovery, agrochemicals, and advanced materials development.

The molecular structure of 2-Cyclopropyl-acetamidine comprises a cyclopropyl group attached to an acetamidine moiety, creating a molecule with both rigid and flexible characteristics. The cyclopropane ring introduces strain into the structure, which can enhance reactivity and selectivity in chemical reactions. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules.

Recent research has focused on the synthesis and characterization of 2-Cyclopropyl-acetamidine. Scientists have explored novel synthetic routes to improve yield and purity, leveraging catalytic methods and green chemistry principles. These advancements have made the compound more accessible for large-scale applications, including its use as an intermediate in pharmaceuticals and agrochemicals.

In terms of applications, 2-Cyclopropyl-acetamidine has shown promise in the development of new drug candidates targeting various therapeutic areas. Its ability to interact with biological systems through non-covalent interactions makes it a valuable tool in medicinal chemistry. Additionally, its unique electronic properties have been exploited in the design of advanced materials, such as semiconductors and sensors.

The latest studies also emphasize the importance of understanding the environmental impact of 2-Cyclopropyl-acetamidine. Researchers are investigating its biodegradation pathways and ecological effects to ensure sustainable use in industrial processes. This focus aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, CAS No.779261-94-8 (2-Cyclopropyl-acetamidine) stands out as a multifaceted compound with wide-ranging applications across diverse industries. Its structural uniqueness, coupled with ongoing research advancements, positions it as a key player in future innovations within the chemical sciences.